Cas no 5842-63-7 (Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-)
5842-63-7 structure
Product Name:Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
CAS No:5842-63-7
MF:C19H21N3O3S
MW:371.453343153
CID:378841
PubChem ID:5219999
Update Time:2025-04-19
Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
- N-[(4-butoxyphenyl)methylideneamino]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
- DTXSID20410945
- 5842-63-7
-
- Inchi: 1S/C19H21N3O3S/c1-3-4-13-25-16-11-9-15(10-12-16)14-20-22(2)19-17-7-5-6-8-18(17)26(23,24)21-19/h5-12,14H,3-4,13H2,1-2H3
- InChI Key: BXUOHORJSRNKGJ-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(N(C)N=CC2C=CC(=CC=2)OCCCC)=N1)(=O)=O
Computed Properties
- Exact Mass: 371.13053
- Monoisotopic Mass: 371.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 71.86
Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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